N-ethyl-2,5-dimethoxy-N-phenylbenzenesulfonamide

• IUPAC Name: N-ethyl-2,5-dimethoxy-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO4S/c1-4-17(13-8-6-5-7-9-13)22(18,19)16-12-14(20-2)10-11-15(16)21-3/h5-12H,4H2,1-3H3
• InChI Key: DOABUMPAZVBVAV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

The synthesis of N-ethyl-2,5-dimethoxy-N-phenylbenzenesulfonamide and its analogs involves complex chemical processes, aiming to enhance pharmacological properties for potential use as therapeutic agents. For instance, a study on the structure-activity relationships of arylsulfonamide analogs indicates strategies for chemical modifications to improve solubility and therapeutic potential, particularly in cancer treatments (Mun et al., 2012).

Molecular Structure Analysis

The molecular structure of N-aryl-2,5-dimethoxybenzenesulfonamides has been extensively studied, revealing the importance of intramolecular interactions and the influence of different substituents on the supramolecular architecture. Detailed crystallographic analysis shows that these compounds exhibit various weak intermolecular interactions, contributing to their structural diversity (Shakuntala et al., 2017).

Chemical Reactions and Properties

N-ethyl-2,5-dimethoxy-N-phenylbenzenesulfonamide's chemical properties are influenced by its ability to undergo various reactions. Studies on derivatives like N,N-dimethylbenzenesulfonamide show it can form different compounds through condensation with electrophilic compounds, demonstrating its reactivity and potential for creating a wide range of chemical entities (Watanabe et al., 1969).

Mechanism of Action

Without specific studies, it’s difficult to predict the mechanism of action of this compound. If it has biological activity, it could potentially act by inhibiting enzymes that require para-aminobenzoic acid (PABA), similar to how sulfonamide antibiotics work.

Safety and Hazards

Without specific toxicity data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

Future research on “N-ethyl-2,5-dimethoxy-N-phenylbenzenesulfonamide” could involve studying its synthesis, properties, and potential biological activity. It could also involve investigating its mechanism of action and potential uses.